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Compound of Interest

Compound Name: Ethyl 7(E)-nonadecenoate

Cat. No.: B15552331

Researchers, scientists, and drug development professionals may find a surprising scarcity of
public information regarding the discovery, history, and specific biological activities of ethyl
7(E)-nonadecenoate. Despite the vast landscape of chemical and biological research, this
particular long-chain fatty acid ester remains largely uncharacterized in publicly accessible
scientific literature.

While the broader class of fatty acid ethyl esters (FAEES) is well-documented, with various
members identified from natural sources and synthesized for diverse research and industrial
purposes, ethyl 7(E)-nonadecenoate appears to be an outlier with no significant historical
record or detailed biological studies associated with it.

A thorough search of available scientific databases reveals no specific publications detailing
the initial discovery or a historical timeline of ethyl 7(E)-nonadecenoate. Its existence is
acknowledged primarily through chemical supplier listings, which provide basic chemical
properties but lack information on its origins or scientific provenance. The CAS number for the
(7E)-isomer is 2692622-84-5.

In contrast, related compounds have been the subject of scientific inquiry. For instance, (E)-9-
octadecenoic acid ethyl ester, a structurally similar compound, was isolated from lotus
seedpods and investigated for its anti-inflammatory properties.[1] This research demonstrated
that the compound could inhibit the production of inflammatory mediators like nitric oxide (NO)
and prostaglandin E2 (PGE2) in macrophage cell lines.[1] However, it is crucial to note that this
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is a different molecule, and its biological activities cannot be directly extrapolated to ethyl 7(E)-
nonadecenoate.

The lack of specific research on ethyl 7(E)-nonadecenoate means there are no publicly
available detailed experimental protocols for its synthesis or isolation, nor are there any
described signaling pathways or mechanisms of action to visualize. Consequently, the creation
of an in-depth technical guide or whitepaper with the requested data presentation, experimental
protocols, and visualizations is not feasible based on the current body of scientific literature.

Further research and initial studies would be required to elucidate the chemical synthesis,
natural occurrence (if any), and biological significance of ethyl 7(E)-nonadecenoate. Until
such research is conducted and published, it will remain a molecule of unknown history and
function within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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